Cas no 15895-67-7 (Benzonitrile,2,3,5,6-tetrafluoro-4-(2,3,4,5,6-pentafluorophenoxy)-)
15895-67-7 structure
Product Name:Benzonitrile,2,3,5,6-tetrafluoro-4-(2,3,4,5,6-pentafluorophenoxy)-
CAS No:15895-67-7
MF:C13F9NO
MW:357.130834579468
CID:217330
PubChem ID:297559
Update Time:2025-04-19
Benzonitrile,2,3,5,6-tetrafluoro-4-(2,3,4,5,6-pentafluorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2,3,5,6-tetrafluoro-4-(2,3,4,5,6-pentafluorophenoxy)-
- 2,3,5,6-tetrafluoro-4-(2,3,4,5,6-pentafluorophenoxy)benzonitrile
- 2,3,5,6-Tetrafluoro-4-(pentafluorophenoxy)benzonitrile
- NSC168742
- DTXSID40305001
- 15895-67-7
- NSC-168742
-
- Inchi: 1S/C13F9NO/c14-3-2(1-23)4(15)9(20)12(8(3)19)24-13-10(21)6(17)5(16)7(18)11(13)22
- InChI Key: ZLOKLQAVAHSIPC-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1OC1C(=C(C(C#N)=C(C=1F)F)F)F)F)F)F)F
Computed Properties
- Exact Mass: 356.9836
- Monoisotopic Mass: 356.98361708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
Benzonitrile,2,3,5,6-tetrafluoro-4-(2,3,4,5,6-pentafluorophenoxy)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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